Cas no 940739-89-9 (2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one)
2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-26596895
- 940739-89-9
- AKOS001106360
- 2-[(2,4-difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
- 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
-
- Inchi: 1S/C20H20F2N2O3S2/c21-17-6-7-19(18(22)14-17)28-15-20(25)23-9-11-24(12-10-23)29(26,27)13-8-16-4-2-1-3-5-16/h1-8,13-14H,9-12,15H2/b13-8+
- InChI Key: DNVDYYOJIMUBQS-MDWZMJQESA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(C(CSC2C=CC(=CC=2F)F)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 438.08834118g/mol
- Monoisotopic Mass: 438.08834118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 91.4Ų
2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26596895-0.05g |
2-[(2,4-difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one |
940739-89-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
Introduction to 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 940739-89-9)
The compound 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one, identified by its CAS number 940739-89-9, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluorophenyl and piperazine moieties within its molecular structure suggests a multifaceted pharmacological profile, making it a subject of intense research interest.
In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds, which often exhibit enhanced biological activity and selectivity. The sulfanyl and sulfonyl functional groups in this compound contribute to its unique chemical properties, enabling interactions with biological targets that may be inaccessible to simpler molecules. Such structural features are particularly relevant in the design of compounds targeting neurological disorders, where precise molecular recognition is paramount.
One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The combination of a phenylethene sulfonyl group with a piperazine moiety creates a versatile platform for medicinal chemists to explore. This design allows for the introduction of various substituents at key positions, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties. Such flexibility is crucial in optimizing drug candidates for clinical translation.
Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug efficacy and metabolic stability. The 2,4-difluorophenyl component in this compound is an excellent example of how fluorine atoms can modulate molecular interactions at the target site. This substitution pattern has been shown to improve binding affinity and reduce susceptibility to enzymatic degradation, thereby extending the half-life of therapeutic agents. The incorporation of such fluorinated moieties into drug candidates remains a cornerstone of modern medicinal chemistry.
The sulfonyl-piperazine core structure is particularly noteworthy for its role in modulating neurotransmitter systems. Piperazine derivatives are well-documented for their activity at various central nervous system (CNS) receptors, including serotonin and dopamine pathways. The presence of a sulfonyl group adjacent to the piperazine ring further enhances binding interactions, potentially leading to compounds with improved receptor selectivity. This makes 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one a promising candidate for therapeutic intervention in conditions such as depression, anxiety, and neurodegenerative diseases.
Advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules like this one. Molecular modeling techniques allow researchers to predict binding affinities and metabolic profiles with remarkable accuracy before experimental synthesis is undertaken. This high-throughput virtual screening approach has been instrumental in identifying lead compounds for further optimization. The structural complexity of CAS No. 940739-89-9 makes it an ideal candidate for such computational studies, which can guide synthetic strategies and highlight potential areas for structural modification.
In vitro studies have begun to elucidate the mechanistic basis of this compound's activity. Initial experiments suggest that it interacts with multiple targets within the CNS, potentially exerting effects through combined modulation of serotonin and dopamine pathways. These findings align with emerging evidence that polypharmacology—where a single molecule affects multiple targets—can lead to more robust therapeutic outcomes compared to traditional monotherapies. The dual-action profile observed with 2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one may offer advantages in treating complex neurological disorders where multifaceted intervention is required.
The synthesis of this compound presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodology have made it increasingly feasible to access such intricate molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the aryl-sulfanyl and sulfonyl-piperazine moieties efficiently. These advances have democratized access to novel scaffolds like this one, enabling broader exploration by academic and industrial researchers alike.
Future directions for research on this compound include exploring its potential as an intermediate in larger drug development programs. By leveraging its structural versatility, medicinal chemists can systematically introduce modifications to optimize pharmacological properties such as solubility, bioavailability, and toxicity profiles. Additionally, investigating its interactions with biological targets at a molecular level will provide critical insights into its mechanism of action and inform subsequent derivative design.
The integration of machine learning tools into drug discovery pipelines has also shown promise for accelerating the development process for compounds like this one. Predictive models can identify optimal substitution patterns based on vast datasets derived from existing bioactive molecules. Such computational insights can guide experimental efforts toward high-value candidates more efficiently than traditional trial-and-error approaches. The application of these technologies to CAS No. 940739-89-9 could expedite its journey from benchside to bedside.
In conclusion,2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 940739-89-9) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features position it as a versatile scaffold for developing novel therapeutics targeting neurological disorders and beyond. With continued advancements in synthetic chemistry, computational biology,and artificial intelligence,the potential applications for this compound are boundless, offering hope for future breakthroughs that could improve human health significantly.
940739-89-9 (2-[(2,4-Difluorophenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)